Cas no 1352500-21-0 (2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352500-21-0
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5179031
• Update Time: 2025-05-25

2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H24N2O3/c1-5-20-14-9-8-12(11-17-14)13-7-6-10-18(13)15(19)21-16(2,3)4/h8-9,11,13H,5-7,10H2,1-4H3
• InChI Key： WTAWEYHCVQSBJM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=C(OCC)N=C1

Additional information on 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352500-21-0)

The compound 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352500-21-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This tert-butyl ester derivative, featuring a pyridine and pyrrolidine scaffold, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has surged due to their versatility in drug design. Researchers are increasingly exploring its potential in targeted therapies, especially for conditions such as neurodegenerative diseases and metabolic disorders. The ethoxy-pyridine moiety, in particular, is known for its ability to enhance pharmacokinetic properties, including solubility and bioavailability, which are critical factors in modern drug development.

The synthesis of CAS No. 1352500-21-0 typically involves multi-step organic reactions, including amide coupling and esterification processes. Its tert-butyl protecting group offers stability under various reaction conditions, making it a preferred choice for combinatorial chemistry. This compound is often referenced in patents and academic publications related to small molecule inhibitors and GPCR modulators, reflecting its growing importance in the pharmaceutical industry.

From an industrial perspective, 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester is manufactured under stringent quality control standards to ensure high purity and consistency. Suppliers and contract research organizations (CROs) frequently highlight its application in high-throughput screening (HTS) and fragment-based drug discovery (FBDD). The compound's compatibility with automated synthesis platforms further underscores its relevance in AI-driven drug discovery, a trending topic in 2024.

Environmental and regulatory considerations are also paramount when working with CAS No. 1352500-21-0. While it is not classified as hazardous, proper handling and disposal protocols are recommended to align with green chemistry principles. The compound's biodegradability and eco-toxicological profile are areas of ongoing research, particularly as the pharmaceutical industry shifts toward sustainable synthesis methods.

In summary, 2-(6-Ethoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a critical tool for medicinal chemists and pharmacologists. Its structural complexity and functional adaptability position it at the forefront of innovations in precision medicine and personalized therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.